Cas no 1205749-06-9 (Methyl 3-methylmorpholine-3-carboxylate hydrochloride)

• Product Name: Methyl 3-methylmorpholine-3-carboxylate hydrochloride
• CAS No: 1205749-06-9
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD14582565
• CID: 2093733
• PubChem ID: 71744085
• Update Time: 2025-05-20

Methyl 3-methylmorpholine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methylmorpholine-3-carboxylate hydrochloride
• METHYL 3-METHYLMORPHOLINE-3-CARBOXYLATE HCL
• AMY34174
• SB11306
• methyl 3-methylmorpholine-3-carboxylate;hydrochloride
• Methyl 3-methylmorpholine-3-carboxylate--hydrogen chloride (1/1)
• methyl3-methylmorpholine-3-carboxylatehydrochloride
• 1205749-06-9
• CS-0049075
• AKOS025146825
• DTXSID00857394
• AS-42410
• MFCD14582565

• MDL： MFCD14582565
• Inchi： 1S/C7H13NO3.ClH/c1-7(6(9)10-2)5-11-4-3-8-7;/h8H,3-5H2,1-2H3;1H
• InChI Key： RTMAITBZHRHRPU-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C(=O)OC)(C)C1

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-methylmorpholine-3-carboxylate hydrochloride

Methyl 3-methylmorpholine-3-carboxylate hydrochloride (CAS No: 1205749-06-9) - A Comprehensive Overview

Methyl 3-methylmorpholine-3-carboxylate hydrochloride, identified by its CAS number 1205749-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and molecular research. The detailed exploration of its chemical properties, synthesis methods, and emerging applications in scientific research provides a comprehensive understanding of its relevance in contemporary chemical biology.

The molecular structure of Methyl 3-methylmorpholine-3-carboxylate hydrochloride consists of a morpholine core substituted with a carboxylate group and a methyl group at the 3-position. This configuration imparts specific physicochemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, the pharmaceutical industry has shown increasing interest in morpholine derivatives due to their diverse biological activities. Research has highlighted the potential of compounds like Methyl 3-methylmorpholine-3-carboxylate hydrochloride as scaffolds for developing novel therapeutic agents. Studies have demonstrated its role in modulating enzyme activities and interacting with biological targets, making it a promising candidate for further investigation.

The synthesis of Methyl 3-methylmorpholine-3-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework.

One of the most compelling aspects of Methyl 3-methylmorpholine-3-carboxylate hydrochloride is its versatility in drug discovery. Its structural features allow for modifications at multiple positions, enabling the creation of a library of derivatives with tailored biological properties. This flexibility has led to several innovative approaches in medicinal chemistry, where this compound serves as a key building block for designing molecules with enhanced pharmacological profiles.

The application of computational chemistry and molecular modeling has further accelerated the development of derivatives based on Methyl 3-methylmorpholine-3-carboxylate hydrochloride. These computational tools help predict the binding affinity and interaction patterns of the compound with biological targets, providing valuable insights for rational drug design. Such advancements underscore the importance of interdisciplinary collaboration between experimental chemists and computational scientists.

In clinical research, Methyl 3-methylmorpholine-3-carboxylate hydrochloride has been explored as a potential therapeutic agent for various diseases. Preclinical studies have indicated its efficacy in modulating inflammatory responses and neurotransmitter systems, suggesting its utility in treating conditions such as autoimmune disorders and neurological disorders. While further clinical trials are needed to confirm these findings, the preliminary results are encouraging and warrant continued investigation.

The environmental impact and sustainability considerations are also crucial when evaluating compounds like Methyl 3-methylmorpholine-3-carboxylate hydrochloride. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. These sustainable practices align with global initiatives aimed at promoting environmentally responsible chemical manufacturing.

Future directions in the study of Methyl 3-methylmorpholine-3-carboxylate hydrochloride include exploring its role in targeted drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and therapeutic efficacy of active pharmaceutical ingredients (APIs). By integrating this compound into advanced delivery platforms, researchers aim to improve treatment outcomes for patients suffering from chronic diseases.

The regulatory landscape surrounding the use of Methyl 3-methylmorpholine-3-carboxylate hydrochloride is another critical consideration. Compliance with international standards ensures that the compound is safe and effective for its intended applications. Regulatory agencies continue to monitor advancements in pharmaceutical chemistry closely, providing guidelines that facilitate responsible innovation.

In conclusion, Methyl 3-methylmorpholine-3-carboxylate hydrochloride (CAS No: 1205749-06-9) represents a significant advancement in pharmaceutical research and development. Its unique structural properties, coupled with its potential applications in drug discovery and therapeutic interventions, make it a compound of considerable interest. As scientific understanding continues to evolve, further exploration of this molecule promises to yield new insights and innovations that will benefit human health and well-being.